Cas no 74767-15-0 (2,7-dimethylquinolin-4-yl 2-({(E)-[4-(acetylamino)phenyl]methylidene}amino)benzoate)

• Product name: 2,7-dimethylquinolin-4-yl 2-({(E)-[4-(acetylamino)phenyl]methylidene}amino)benzoate
• CAS No: 74767-15-0
• MF: C₂₇H₂₃N₃O₃
• MW: 437.489826440811
• CID: 1769702
• PubChem ID: 53110

2,7-dimethylquinolin-4-yl 2-({(E)-[4-(acetylamino)phenyl]methylidene}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• 2,7-dimethylquinolin-4-yl 2-({(E)-[4-(acetylamino)phenyl]methylidene}amino)benzoate
• (2,7-dimethylquinolin-4-yl) 2-[(4-acetamidophenyl)methylideneamino]benzoate
• Benzoic acid, 2-(((4-(acetylamino)phenyl)methylene)amino)-, 2,7-dimethyl-4-quinolinyl ester
• 2-(((4-(Acetylamino)phenyl)methylene)amino)benzoic acid, 2,7-dimethyl-4-quinolinyl ester
• BRN 4588550
• 74767-15-0

• Inchi： InChI=1S/C27H23N3O3/c1-17-8-13-22-25(14-17)29-18(2)15-26(22)33-27(32)23-6-4-5-7-24(23)28-16-20-9-11-21(12-10-20)30-19(3)31/h4-16H,1-3H3,(H,30,31)
• InChI Key： FXSJQIIUUIXMCV-UHFFFAOYSA-N
• SMILES： CC1=CC2=NC(=CC(=C2C=C1)OC(=O)C3=CC=CC=C3N=CC4=CC=C(C=C4)NC(=O)C)C

Computed Properties

• Exact Mass: 437.17409
• Monoisotopic Mass: 437.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 80.65